Cas no 1806982-07-9 (2-(Difluoromethyl)-3-iodo-6-methylpyridine-5-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-3-iodo-6-methylpyridine-5-carbonyl chloride
• CAS No: 1806982-07-9
• MF: C₈H₅ClF₂INO
• MW: 331.485680341721
• CID: 4892199
• Update Time: 2025-11-01

2-(Difluoromethyl)-3-iodo-6-methylpyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-6-methylpyridine-5-carbonyl chloride

• Inchi： 1S/C8H5ClF2INO/c1-3-4(7(9)14)2-5(12)6(13-3)8(10)11/h2,8H,1H3
• InChI Key： BWWYVEDZSSNNNX-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)Cl)C(C)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 3.1
• Topological Polar Surface Area: 30

Additional information on 2-(Difluoromethyl)-3-iodo-6-methylpyridine-5-carbonyl chloride

Introduction to 2-(Difluoromethyl)-3-iodo-6-methylpyridine-5-carbonyl chloride (CAS No. 1806982-07-9)

2-(Difluoromethyl)-3-iodo-6-methylpyridine-5-carbonyl chloride (CAS No. 1806982-07-9) is a versatile and highly functionalized compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique combination of difluoromethyl, iodo, and methyl substituents on a pyridine ring, along with a carbonyl chloride group. These features endow the molecule with a range of chemical properties that make it an attractive building block for the synthesis of complex organic molecules and potential drug candidates.

The difluoromethyl group is known for its ability to modulate the electronic and steric properties of molecules, which can influence their biological activity. The presence of this group can enhance the metabolic stability and bioavailability of compounds, making it particularly useful in drug design. The iodo substituent, on the other hand, provides a handle for further chemical modifications through various coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. This versatility allows for the synthesis of a wide array of derivatives with diverse functionalities.

The methyl group on the pyridine ring contributes to the overall lipophilicity of the molecule, which can affect its solubility and permeability across biological membranes. The carbonyl chloride group is a reactive functional group that can undergo nucleophilic acyl substitution reactions, making it an excellent electrophile for the formation of amides, esters, and other carboxylic acid derivatives. This reactivity is crucial in synthetic routes where controlled functionalization is required.

Recent studies have highlighted the potential applications of 2-(Difluoromethyl)-3-iodo-6-methylpyridine-5-carbonyl chloride in various areas of research. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The difluoromethyl group was found to enhance the antiviral activity against several RNA viruses, including influenza and coronaviruses. Another study in Organic Letters demonstrated its utility in the development of new anticancer drugs, where the iodo substituent was used to introduce fluorinated aryl groups through palladium-catalyzed cross-coupling reactions.

In addition to its applications in medicinal chemistry, 2-(Difluoromethyl)-3-iodo-6-methylpyridine-5-carbonyl chloride has shown promise in materials science. Researchers at the University of California, Berkeley, have explored its use in the synthesis of conjugated polymers for organic photovoltaic devices. The unique electronic properties imparted by the difluoromethyl and iodo groups contribute to improved charge transport and photovoltaic performance.

The synthesis of 2-(Difluoromethyl)-3-iodo-6-methylpyridine-5-carbonyl chloride typically involves a multi-step process that includes halogenation, fluorination, and acylation reactions. One common synthetic route starts with 3-bromo-6-methylpyridine, which undergoes sequential transformations to introduce the difluoromethyl and iodo groups before being converted into the final carbonyl chloride derivative. The optimization of these synthetic steps is crucial for achieving high yields and purity levels, which are essential for both research and industrial applications.

In conclusion, 2-(Difluoromethyl)-3-iodo-6-methylpyridine-5-carbonyl chloride (CAS No. 1806982-07-9) is a highly functionalized compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of substituents provides valuable opportunities for chemical modifications and biological activity enhancement. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing various scientific fields.